2,3-dihydro-1H-inden-5-yl(2-methoxycyclohexyl)amine
Overview
Description
2,3-dihydro-1H-inden-5-yl(2-methoxycyclohexyl)amine, also known as AH-7921, is a synthetic opioid analgesic drug that has gained attention due to its potential use in scientific research. The chemical structure of AH-7921 is similar to other opioids, such as morphine, but it has a unique mechanism of action that makes it a promising candidate for further study.
Mechanism of Action
2,3-dihydro-1H-inden-5-yl(2-methoxycyclohexyl)amine works by binding to the mu-opioid receptor in the brain, which is responsible for the sensation of pain. This binding activates the receptor, leading to a decrease in pain perception. This compound also has an effect on the dopamine system in the brain, which is involved in reward and addiction.
Biochemical and Physiological Effects:
This compound has been found to have similar effects on the body as other opioids, including respiratory depression, sedation, and euphoria. It has also been found to have a high potential for addiction and abuse.
Advantages and Limitations for Lab Experiments
2,3-dihydro-1H-inden-5-yl(2-methoxycyclohexyl)amine has several advantages for use in scientific research, including its unique mechanism of action and potential use in treating addiction to other opioids. However, it also has limitations, including its potential for addiction and abuse, and the complex synthesis process required to produce the drug.
Future Directions
There are several future directions for research on 2,3-dihydro-1H-inden-5-yl(2-methoxycyclohexyl)amine, including further study of its mechanism of action, potential use in treating addiction to other opioids, and development of safer and more effective analogs. Additionally, research on the potential use of this compound in treating other conditions, such as depression and anxiety, may be warranted.
Scientific Research Applications
2,3-dihydro-1H-inden-5-yl(2-methoxycyclohexyl)amine has been studied for its potential use as a pain reliever in scientific research. It has been found to be effective in reducing pain in animal models, and its unique mechanism of action makes it a promising alternative to traditional opioids. This compound has also been studied for its potential use in treating addiction to other opioids.
Properties
IUPAC Name |
N-(2-methoxycyclohexyl)-2,3-dihydro-1H-inden-5-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23NO/c1-18-16-8-3-2-7-15(16)17-14-10-9-12-5-4-6-13(12)11-14/h9-11,15-17H,2-8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XIQGGVQGYZJNRM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCCCC1NC2=CC3=C(CCC3)C=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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